2-[({2-[(2-methoxy-5-nitrobenzyl)thio]-1,3-benzothiazol-6-yl}amino)carbonyl]benzoic acid

• IUPAC Name: 2-[[2-[(2-methoxy-5-nitrophenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]carbamoyl]benzoic acid
• InChI: InChI=1S/C23H17N3O6S2/c1-32-19-9-7-15(26(30)31)10-13(19)12-33-23-25-18-8-6-14(11-20(18)34-23)24-21(27)16-4-2-3-5-17(16)22(28)29/h2-11H,12H2,1H3,(H,24,27)(H,28,29)
• InChI Key: WOLGDUANKZNUPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])CSC2=NC3=C(S2)C=C(C=C3)NC(=O)C4=CC=CC=C4C(=O)O
• Molecular Formula: C23H17N3O6S2
• Molecular Weight: 495.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxy group, a nitrobenzyl group, a benzothiazole group, and a benzoic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The methoxy and nitro groups are electron-donating and withdrawing groups, respectively, which could have significant effects on the compound’s reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, the nitro group can participate in reduction reactions, and the benzoic acid group can undergo reactions typical of carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxylic acid group could enhance its solubility in water.